Cas no 2171265-88-4 ((3R,4S)-3,4-dimethoxy-1-(2-methylbut-3-yn-2-yl)pyrrolidine)

• Product Name: (3R,4S)-3,4-dimethoxy-1-(2-methylbut-3-yn-2-yl)pyrrolidine
• CAS No: 2171265-88-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6378579
• PubChem ID: 165544589
• Update Time: 2025-11-04

(3R,4S)-3,4-dimethoxy-1-(2-methylbut-3-yn-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-3,4-dimethoxy-1-(2-methylbut-3-yn-2-yl)pyrrolidine
• 2171265-88-4
• EN300-1615078

• Inchi： 1S/C11H19NO2/c1-6-11(2,3)12-7-9(13-4)10(8-12)14-5/h1,9-10H,7-8H2,2-5H3/t9-,10+
• InChI Key： PXHULZLYWWRBBX-AOOOYVTPSA-N
• SMILES： O(C)[C@H]1CN(C(C#C)(C)C)C[C@H]1OC

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.7Ų

Additional information on (3R,4S)-3,4-dimethoxy-1-(2-methylbut-3-yn-2-yl)pyrrolidine

(3R,4S)-3,4-Dimethoxy-1-(2-Methylbut-3-Yn-2-Yl)Pyrrolidine: A Comprehensive Overview

The compound (3R,4S)-3,4-dimethoxy-1-(2-methylbut-3-yn-2-yl)pyrrolidine (CAS No. 2171265-88-4) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidines, which are five-membered ring structures containing one nitrogen atom. The stereochemistry of the molecule is defined by its (3R,4S) configuration, which plays a crucial role in its physical and chemical properties. The presence of methoxy groups at positions 3 and 4 introduces electron-donating effects, while the 2-methylbut-3-yn-2-yl substituent adds a unique functionality to the molecule.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery and development. The (3R,4S)-configuration of this compound has been shown to influence its bioavailability and pharmacokinetic properties. Researchers have explored its potential as a building block for constructing bioactive molecules with enhanced therapeutic efficacy. For instance, its ability to form hydrogen bonds due to the methoxy groups makes it a promising candidate for drug delivery systems.

The synthesis of (3R,4S)-3,4-dimethoxy-1-(2-methylbut-3-yinyl)pyrrolidine involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of stereochemically controlled substituents. The use of chiral catalysts has been pivotal in achieving the desired enantiomeric excess during the synthesis process.

One of the most exciting developments involving this compound is its application in medicinal chemistry. Studies have demonstrated that (3R,4S)-dimethoxy-pyrrolidine derivatives exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This has opened up new avenues for developing drugs targeting Alzheimer's disease and other related conditions.

In addition to its pharmaceutical applications, this compound has also found use in materials science. Its unique structure allows for the formation of self-assembled monolayers with tailored properties, making it a valuable material for nanotechnology applications. Researchers have investigated its potential as a precursor for creating advanced materials with applications in electronics and sensors.

From an environmental perspective, understanding the degradation pathways of (3R,4S)-dimethoxy-pyrrolidine compounds is crucial for assessing their ecological impact. Recent studies have employed computational chemistry methods to predict the molecule's biodegradability under various environmental conditions. These findings are essential for ensuring sustainable practices in chemical manufacturing.

In conclusion, (3R,4S)-3,4-dimethoxy-1-(2-methylbut-3-yinyl)pyrrolidine (CAS No. 2171265-88-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its stereochemical properties and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.